molecular formula C7H10O2S B8543517 3-(3-Thienyloxy)propanol

3-(3-Thienyloxy)propanol

Cat. No.: B8543517
M. Wt: 158.22 g/mol
InChI Key: JWMMFOHHYNLJEI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-(3-Thienyloxy)propanol is a useful research compound. Its molecular formula is C7H10O2S and its molecular weight is 158.22 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C7H10O2S

Molecular Weight

158.22 g/mol

IUPAC Name

3-thiophen-3-yloxypropan-1-ol

InChI

InChI=1S/C7H10O2S/c8-3-1-4-9-7-2-5-10-6-7/h2,5-6,8H,1,3-4H2

InChI Key

JWMMFOHHYNLJEI-UHFFFAOYSA-N

Canonical SMILES

C1=CSC=C1OCCCO

Origin of Product

United States

Synthesis routes and methods

Procedure details

68 mg of sodium was added to 10 ml of 1,3-propandiol, and the mixture was stirred at room temperature for 1 hour. The reaction solution was warmed to 70° C., and to this solution were added, 126 μl of 3-bromothiophene, 13 mg of copper(I) iodide and 16 mg of copper(II) oxide. The mixture was heated at 150° C. with stirring for 20 hours, and then poured into the ice-cold water. The resulting solution was neutralized with diluted hydrochloric acid, and extracted with ethyl ether. The extract was worked up in a customary manner, and the product was purified by medium-pressure liquid chromatography [silica gel column, hexane ethyl acetate=20/1→5/1] to give 49 mg of the captioned compound as a white crystal.
Quantity
68 mg
Type
reactant
Reaction Step One
Quantity
10 mL
Type
reactant
Reaction Step One
Quantity
126 μL
Type
reactant
Reaction Step Two
[Compound]
Name
ice
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
Name
copper(I) iodide
Quantity
13 mg
Type
catalyst
Reaction Step Five
Quantity
16 mg
Type
catalyst
Reaction Step Six

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